Cas no 1248254-49-0 (N-cyclobutylpyridin-2-amine)

• Product Name: N-cyclobutylpyridin-2-amine
• CAS No: 1248254-49-0
• MF: C₉H₁₂N₂
• MW: 148.204981803894
• MDL: MFCD16747044
• CID: 5167713
• PubChem ID: 22009928
• Update Time: 2025-06-15

N-cyclobutylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• N-Cyclobutyl-2-pyridinamine
• N-cyclobutylpyridin-2-amine
• D74717
• 2-Pyridinamine, N-cyclobutyl-

• MDL： MFCD16747044
• Inchi： 1S/C9H12N2/c1-2-7-10-9(6-1)11-8-4-3-5-8/h1-2,6-8H,3-5H2,(H,10,11)
• InChI Key： KSKJFXMOURMKPC-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CN=1)C1CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• XLogP3: 2.1
• Topological Polar Surface Area: 24.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on N-cyclobutylpyridin-2-amine

Professional Introduction to N-cyclobutylpyridin-2-amine (CAS No: 1248254-49-0)

N-cyclobutylpyridin-2-amine, with the chemical formula C₁₀H₁₄N₂ and a CAS number of 1248254-49-0, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine features a cyclobutyl substituent attached to a pyridine ring, making it a versatile intermediate in the development of various bioactive molecules. The unique structural motif of N-cyclobutylpyridin-2-amine has garnered considerable attention due to its potential applications in medicinal chemistry, particularly in the design of novel therapeutic agents.

The N-cyclobutylpyridin-2-amine scaffold is particularly interesting because it combines the electronic and steric properties of both the pyridine ring and the cyclobutyl group. Pyridine, a nitrogen-containing heterocycle, is widely recognized for its role as a pharmacophore in numerous drugs, including antiviral, antibacterial, and anticancer agents. The cyclobutyl group, on the other hand, introduces rigidity and spatial constraints that can influence the binding affinity and selectivity of a molecule. This combination makes N-cyclobutylpyridin-2-amine a valuable building block for constructing complex drug candidates.

In recent years, there has been growing interest in exploring the pharmacological potential of N-cyclobutylpyridin-2-amine derivatives. Researchers have been investigating its role in modulating various biological pathways, including enzyme inhibition and receptor binding. One notable area of research involves its application in the development of kinase inhibitors, where the cyclobutyl group helps to stabilize the transition state during catalysis. Additionally, studies have suggested that N-cyclobutylpyridin-2-amine derivatives may exhibit promising activity against certain types of cancer by interfering with critical signaling pathways.

The synthesis of N-cyclobutylpyridin-2-amine typically involves multi-step organic transformations, starting from readily available precursors such as 2-cyanopyridine and cyclobutanone. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantioselectivity. These synthetic strategies not only highlight the versatility of N-cyclobutylpyridin-2-amine as a synthetic intermediate but also demonstrate the importance of innovative chemical approaches in drug discovery.

Recent advancements in computational chemistry have further enhanced our understanding of the structural and functional properties of N-cyclobutylpyridin-2-amine. Molecular modeling studies have revealed that this compound can adopt multiple conformations depending on its environment, which may impact its interactions with biological targets. These insights have guided the design of more effective derivatives with improved pharmacokinetic profiles. Furthermore, machine learning algorithms have been applied to predict the binding affinities of N-cyclobutylpyridin-2-amine analogs, accelerating the process of hit identification and lead optimization.

The pharmaceutical industry has shown particular interest in N-cyclobutylpyridin-2-amine due to its potential as a scaffold for next-generation therapeutics. Several companies are currently engaged in developing novel compounds based on this scaffold for treating neurological disorders, inflammatory diseases, and infectious diseases. Preclinical studies have demonstrated that certain derivatives exhibit significant therapeutic effects with acceptable safety profiles. These findings have paved the way for clinical trials aimed at evaluating the efficacy and tolerability of these compounds in human patients.

The environmental impact of synthesizing N-cyclobutylpyridin-2-amine is another critical consideration in modern drug development. Green chemistry principles have been increasingly integrated into synthetic routes to minimize waste generation and reduce energy consumption. For instance, solvent-free reactions and catalytic processes have been explored to enhance sustainability. Such efforts align with global initiatives to promote environmentally responsible pharmaceutical manufacturing practices.

In conclusion, N-cyclobutylpyridin-2-amine (CAS No: 1248254-49-0) represents a fascinating compound with significant potential in pharmaceutical research and development. Its unique structural features make it an ideal candidate for designing novel bioactive molecules targeting various diseases. With ongoing advancements in synthetic methodologies and computational techniques, the future looks promising for harnessing the full therapeutic potential of this remarkable compound.